(S)-Tetrahydrofuran-3-amine hydrochloride
Overview
Description
“(S)-Tetrahydrofuran-3-amine hydrochloride” likely refers to the hydrochloride salt form of an amine derived from tetrahydrofuran. Tetrahydrofuran is a heterocyclic compound consisting of a five-membered ring with four carbon atoms and one oxygen atom . The “S” denotes that it is the “left-handed” isomer of the molecule, referring to its specific rotation of plane-polarized light .
Molecular Structure Analysis
The molecular structure of “(S)-Tetrahydrofuran-3-amine hydrochloride” would likely involve a tetrahydrofuran ring, which is a five-membered ring with four carbon atoms and one oxygen atom. The “3-amine” suggests an amine group attached to the third carbon in the ring .Chemical Reactions Analysis
The chemical reactions involving “(S)-Tetrahydrofuran-3-amine hydrochloride” would depend on the specific conditions and reactants present. Amines can participate in a variety of reactions, including acid-base reactions and nucleophilic substitutions .Physical And Chemical Properties Analysis
The physical and chemical properties of “(S)-Tetrahydrofuran-3-amine hydrochloride” would depend on its specific structure. Hydrochloride salts are generally soluble in water . The presence of an amine could make the compound basic .Scientific Research Applications
Catalytic Oxidative Amination
(S)-Tetrahydrofuran-3-amine hydrochloride plays a role in the catalytic oxidative amination of tetrahydrofuran, a process mediated by visible-light catalysis. This reaction is significant for activating the C(sp3)-H bond of tetrahydrofuran using molecular oxygen, providing a green route for N-substituted azoles (Zhang et al., 2017).
Synthesis from Natural Amino Acids
The compound is synthesized chemically and enantiomerically pure starting from natural amino acids like l-aspartic acid or l-methionine. This process does not involve chromatography and can be easily scaled up, making it relevant for large-scale production (Ramanujam et al., 2013).
Synthesis of Chiral Derivatives
(S)-Tetrahydrofuran-3-amine hydrochloride is utilized in the synthesis of chiral 1-(1H-pyrrole) derivatives. This synthesis involves the condensation of epimerizable primary amines with tetrahydrofuran, leading to the formation of derivatives with significant applications in organic chemistry (Jefford et al., 1996).
Application in Heterocycle Synthesis
This compound is used in the synthesis of chiral heterocycles, aminophosphonic acids, N-hydroxypropargylamines, and in the production of natural compounds and pharmaceuticals. It acts as a lipoxygenase inhibitor and shows antioxidant, antitumor, antibacterial, and other activities, depending on its substituents (Vasilenko et al., 2017).
Electro-Oxidative C(sp3)–H Amination
It is involved in the electrooxidative C(sp3)–H amination via intermolecular oxidative C(sp3)–H/N–H cross-coupling. This process is significant for reactions adjacent to oxygen, nitrogen, and sulfur atoms, providing a metal- and oxidant-free method for producing corresponding products (Wu et al., 2017).
Complexing Agent in Metal Reactions
This compound acts as a complexing agent in dissolving metal reactions. It has been shown to facilitate reactions like deoxygenation of acetates and dehalogenation, leading to high yields in various chemical processes (Bose & Mangiaracina, 1987).
Functionalization of Silica Particles
(S)-Tetrahydrofuran-3-amine hydrochloride is used in the functionalization of colloidal silica particles. This application is critical in various scientific fields, including material science and nanotechnology (Soto-Cantu et al., 2012).
Mechanism of Action
Future Directions
properties
IUPAC Name |
(3S)-oxolan-3-amine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H9NO.ClH/c5-4-1-2-6-3-4;/h4H,1-3,5H2;1H/t4-;/m0./s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MHOVLDXJDIEEMJ-WCCKRBBISA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCC1N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1COC[C@H]1N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H10ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Related CAS |
1185756-83-5 |
Source
|
| Record name | 3-Furanamine, tetrahydro-, hydrochloride (1:2), (3S)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1185756-83-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
DSSTOX Substance ID |
DTXSID30595393 |
Source
|
| Record name | (3S)-Oxolan-3-amine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30595393 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
123.58 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
204512-95-8 |
Source
|
| Record name | 3-Furanamine, tetrahydro-, hydrochloride (1:1), (3S)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=204512-95-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | (3S)-Oxolan-3-amine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30595393 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | (3S)-oxolan-3-amine hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
